Cas no 3029-79-6 (3-Methylcinnamic Acid)

• Product Name: 3-Methylcinnamic Acid
• CAS No: 3029-79-6
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00016844
• CID: 43712
• PubChem ID: 87573255
• Update Time: 2025-04-18

3-Methylcinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methylcinnamic Acid
• 3-(3-Methylphenyl)acrylic acid
• 3-Methylcinnamic Acid, Predominantly Trans
• 2-Propenoic acid, 3-(3-methylphenyl)-
• Cinnamic acid, m-methyl-
• m-Methylcinnamic acid
• (2E)-3-(3-Methylphenyl)-2-propenoic acid
• 3-(trifluoromethyl)cinnamic acid
• 3-MethylcinnamicAcid
• CS-M2096
• (E)-3-m-tolylacrylic acid
• CHEMBL458113
• (2E)-3-(3-methylphenyl)acrylic acid
• (2E)-3-(3-Methylphenyl)-2-propenoic acid #
• 3-(3-Methylphenyl)-2-propenoic acid
• 2-Propenoic acid, 3-(3-methylphenyl)-, (2E)-
• 3-Methyl-trans-cinnamic acid
• M1298
• AKOS000263597
• 14473-89-3
• SCHEMBL79073
• 377B8288XF
• 3-(m-Tolyl)acrylic acid
• AE-641/00365055
• Q27130825
• AC7519
• AB01329805-02
• NS00047791
• UNII-377B8288XF
• AS-63141
• EN300-11154
• MFCD00016844
• Z2942851787
• trans-m-Methylcinnamic acid
• (E)-3-m-tolyl-acrylic acid
• EINECS 221-199-2
• 3029-79-6
• (E)-3-(3-methylphenyl)prop-2-enoic acid
• EN300-364980
• CHEBI:61118
• A820304
• (E)-3-(m-Tolyl)acrylic acid
• NCGC00336869-01
• AS-38467
• DTXSID001044346
• 3-m-Tolylacrylic acid
• 3-(3-methylphenyl)prop-2-enoic acid
• (E)-3-(m-Tolyl)acrylicacid
• (2E)-3-(3-methylphenyl)prop-2-enoic acid
• (e)-3-methylcinnamic acid
• BBL021048
• STK893754
• ALBB-021134
• 221-199-2
• 621-966-5
• FM66109
• PAA47389

• MDL： MFCD00016844
• Inchi： 1S/C10H10O2/c1-8-3-2-4-9(7-8)5-6-10(11)12/h2-7H,1H3,(H,11,12)/b6-5+
• InChI Key： JZINNAKNHHQBOS-AATRIKPKSA-N
• SMILES： OC(/C=C/C1=CC=CC(C)=C1)=O
• BRN： 2042550

Computed Properties

• Exact Mass: 162.0681
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystals
• Density: 1.0281 (rough estimate)
• Melting Point: 116.0 to 120.0 deg-C
• Boiling Point: 228.88°C (rough estimate)
• Flash Point: 203.9℃
• Refractive Index: 1.5766 (estimate)
• PSA: 37.3
• LogP: 2.09280
• pka: 4.44(at 25℃)
• Solubility: Insoluble in water, ethanol, ethyl acetate and other organic solvents.

3-Methylcinnamic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S22;S24/25
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters